Cas no 2229094-60-2 (3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• CAS No: 2229094-60-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6441072
• PubChem ID: 165974007
• Update Time: 2025-05-20

3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• 2229094-60-2
• EN300-1807520

• Inchi： 1S/C10H17N3O/c1-7-9(5-12-13(7)2)10(6-11)3-8(14)4-10/h5,8,14H,3-4,6,11H2,1-2H3
• InChI Key： KKHVDKSPTQKPER-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C2C=NN(C)C=2C)C1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2229094-60-2): A Comprehensive Overview

3-(Aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2229094-60-2) is a unique and versatile chemical compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its cyclobutane core and functionalized with both aminomethyl and 1,5-dimethyl-1H-pyrazol-4-yl groups, presents a fascinating structure that offers a wide range of potential applications. Its molecular formula is C₁₁H₁₉N₃O, and it has a molecular weight of 209.29 g/mol. The compound's distinct structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol structure combines a cyclobutan-1-ol moiety with a pyrazole ring, which is known for its pharmacological significance. Pyrazole derivatives are widely studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the aminomethyl group further enhances the compound's reactivity, making it a promising candidate for further chemical modifications. Researchers are particularly interested in exploring its potential as a building block for novel therapeutic agents, given the increasing demand for innovative drug candidates in the pharmaceutical industry.

One of the most compelling aspects of 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol is its potential role in addressing current healthcare challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in new antimicrobial agents, and pyrazole-containing compounds have shown promise in this area. Additionally, the compound's structural complexity aligns with the growing trend in drug discovery towards small molecules with high specificity and reduced side effects. This makes it a subject of interest for researchers focusing on targeted therapies for diseases such as cancer and autoimmune disorders.

The synthesis of 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol typically involves multi-step organic reactions, including cyclization and functional group transformations. The process requires careful optimization to achieve high yields and purity, which are critical for its subsequent applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize the compound and ensure its quality. These methods are essential for confirming the structure and purity of the compound, particularly when it is used as an intermediate in pharmaceutical synthesis.

In the context of green chemistry and sustainable practices, researchers are also exploring eco-friendly synthetic routes for 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol. The use of catalytic methods and renewable solvents is gaining traction, as the chemical industry seeks to minimize its environmental footprint. This aligns with broader societal trends towards sustainability and responsible innovation, making the compound a relevant topic in discussions about the future of chemical manufacturing.

Beyond its pharmaceutical applications, 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol has potential uses in materials science. The compound's unique structure could contribute to the development of advanced polymers or coatings with tailored properties. For example, its cyclobutane ring may impart rigidity to polymer chains, while the pyrazole moiety could introduce functional groups for further modifications. Such applications are particularly relevant in industries seeking high-performance materials for electronics, aerospace, and other cutting-edge technologies.

Market dynamics for 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol reflect the growing demand for specialized chemical intermediates. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing such compounds to accelerate their drug discovery programs. The compound's CAS No. 2229094-60-2 serves as a unique identifier, facilitating its procurement and regulatory compliance. Suppliers and manufacturers are also focusing on scalability and cost-effectiveness to meet the needs of large-scale production, ensuring a steady supply for research and industrial applications.

In summary, 3-(aminomethyl)-3-(1,5-dimethyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2229094-60-2) is a compound of significant scientific and industrial interest. Its multifaceted applications in pharmaceuticals, materials science, and sustainable chemistry underscore its versatility and potential. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in their respective fields.